Cas no 3973-08-8 (1,3-Thiazole-4-carboxylic acid)

1,3-Thiazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring a thiazole core, which is widely utilized in pharmaceutical and agrochemical research due to its versatile reactivity. The compound serves as a key intermediate in the synthesis of biologically active molecules, including antimicrobial and anti-inflammatory agents. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The thiazole ring contributes to enhanced stability and electronic properties, making it valuable in medicinal chemistry and material science. This compound is characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Its structural features make it a preferred choice for researchers developing novel therapeutic and functional compounds.
1,3-Thiazole-4-carboxylic acid structure
3973-08-8 structure
Product Name:1,3-Thiazole-4-carboxylic acid
CAS No:3973-08-8
MF:C4H3NO2S
MW:129.137119531631
MDL:MFCD12914027
CID:44638
PubChem ID:24882569
Update Time:2025-10-17

1,3-Thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Thiazole-4-carboxylic acid
    • 4-Thiazolecarboxylic acid
    • 1,3-Thiazole-4-carboxylic acid
    • Thiazole-4-Caxboxylicacid
    • 4-Thiazolecarboxylicacid
    • 4-CARBOXYTHIAZOLE
    • thiazole 4-carboxylic acid
    • THIAZOL-4-CARBOXYLIC
    • KSC225I1N
    • HMVYYTRDXNKRBQ-UHFFFAOYSA-N
    • BCP27391
    • NSC195467
    • SBB010166
    • TRA0047307
    • LS21061
    • DB03422
    • 4-Thiazolecarboxylic acid 3973-8-8
    • 1,3-Thiazole-4-Carboxylic Acid 3973-8-8
    • 1,3-thiazole-4-carboxylic acid(SALTDATA: FREE)
    • 4-Carboxy-1,3-thiazole
    • NSC 195467
    • 4-Thiazolecarboxylic acid 97%
    • 4-Thiazolecarboxylic Acid, 97+%
    • 3973/8/8
    • W-200586
    • BP-12724
    • MFCD00623589
    • PD007002
    • FT-0619520
    • CHEMBL1236484
    • AC-25608
    • F2173-0027
    • BB 0260262
    • UNII-UE1ZOP7MLZ
    • A1-00330
    • SY015498
    • 4-Thiazolecarboxylic acid, 97%
    • AB06561
    • EN300-67411
    • NS00068509
    • 3973-08-8
    • 1,3-thiazole-4-carboxylic acid;Thiazole-4-carboxylic acid
    • PS-5988
    • AN-604/40744409
    • AM20100047
    • UE1ZOP7MLZ
    • HY-59320
    • GEO-03751
    • T2494
    • DTXSID30307857
    • CS-W009228
    • Q27094350
    • NSC-195467
    • AKOS000672991
    • 4-thiazole carboxylic acid
    • SCHEMBL165337
    • Z800222638
    • MDL: MFCD12914027
    • Inchi: 1S/C4H3NO2S/c6-4(7)3-1-8-2-5-3/h1-2H,(H,6,7)
    • InChI Key: HMVYYTRDXNKRBQ-UHFFFAOYSA-N
    • SMILES: S1C=NC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 128.98800
  • Monoisotopic Mass: 128.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 78.4

Experimental Properties

  • Color/Form: Colorless solid
  • Density: 1.525
  • Melting Point: 195-199 °C (lit.)
  • Boiling Point: 319.2°C at 760 mmHg
  • Flash Point: 146.9℃
  • PSA: 78.43000
  • LogP: 0.84130
  • λmax: 230(EtOH)(lit.)
  • Solubility: Insoluble in water

1,3-Thiazole-4-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 43
  • Safety Instruction: S36/37
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C
  • Risk Phrases:R43
  • Safety Term:S36/37

1,3-Thiazole-4-carboxylic acid Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1,3-Thiazole-4-carboxylic acid Pricemore >>

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1,3-Thiazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:3973-08-8)1,3-Thiazole-4-carboxylic acid
Order Number:A1421
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:01
Price ($):588.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:3973-08-8)4-Thiazolecarboxylic acid
Order Number:sfd12852
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3973-08-8)噻唑-4-羧酸
Order Number:LE26662627
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com

1,3-Thiazole-4-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3973-08-8)1,3-Thiazole-4-carboxylic acid
A1421
Purity:99%
Quantity:500g
Price ($):588.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:3973-08-8)4-Thiazolecarboxylic acid
sfd12852
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email